Cas no 1781654-95-2 (1-(5-Bromopyridin-3-yl)-2-(methylamino)ethan-1-one)

1-(5-Bromopyridin-3-yl)-2-(methylamino)ethan-1-one is a brominated pyridine derivative featuring a methylamino-substituted ketone moiety. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The presence of both a bromine atom and a reactive carbonyl group enables selective functionalization, facilitating cross-coupling reactions and further derivatization. Its structural framework is valuable for constructing heterocyclic systems and bioactive molecules. The compound exhibits high purity and stability under standard conditions, making it suitable for research and industrial applications. Its well-defined reactivity profile ensures consistent performance in synthetic workflows, supporting efficient target molecule assembly.
1-(5-Bromopyridin-3-yl)-2-(methylamino)ethan-1-one structure
1781654-95-2 structure
Product Name:1-(5-Bromopyridin-3-yl)-2-(methylamino)ethan-1-one
CAS No:1781654-95-2
MF:C8H9BrN2O
MW:229.073860883713
CID:6306063
PubChem ID:84692364
Update Time:2025-10-29

1-(5-Bromopyridin-3-yl)-2-(methylamino)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(5-bromopyridin-3-yl)-2-(methylamino)ethan-1-one
    • EN300-1906839
    • 1781654-95-2
    • 1-(5-Bromopyridin-3-yl)-2-(methylamino)ethan-1-one
    • Inchi: 1S/C8H9BrN2O/c1-10-5-8(12)6-2-7(9)4-11-3-6/h2-4,10H,5H2,1H3
    • InChI Key: LAPPZEVXNAWJDY-UHFFFAOYSA-N
    • SMILES: BrC1=CN=CC(=C1)C(CNC)=O

Computed Properties

  • Exact Mass: 227.98983g/mol
  • Monoisotopic Mass: 227.98983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 42Ų

1-(5-Bromopyridin-3-yl)-2-(methylamino)ethan-1-one Pricemore >>

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Additional information on 1-(5-Bromopyridin-3-yl)-2-(methylamino)ethan-1-one

Comprehensive Guide to 1-(5-Bromopyridin-3-yl)-2-(methylamino)ethan-1-one (CAS 1781654-95-2): Properties, Applications, and Market Insights

1-(5-Bromopyridin-3-yl)-2-(methylamino)ethan-1-one (CAS 1781654-95-2) is a specialized brominated pyridine derivative gaining significant attention in pharmaceutical and chemical research. This heterocyclic compound features a unique molecular structure combining a 5-bromopyridine moiety with a methylamino ketone functional group, making it valuable for various synthetic applications.

The compound's molecular formula C8H9BrN2O and molecular weight 229.08 g/mol position it as an important building block in medicinal chemistry. Researchers particularly value its bromine substituent at the 5-position of the pyridine ring, which serves as an excellent handle for further functionalization through cross-coupling reactions. The methylamino ketone side chain adds versatility, enabling diverse chemical transformations.

In pharmaceutical applications, 1-(5-Bromopyridin-3-yl)-2-(methylamino)ethan-1-one serves as a key intermediate for developing CNS-active compounds and kinase inhibitors. Recent studies highlight its potential in creating novel neuroprotective agents, aligning with current research trends in neurodegenerative disease treatment. The compound's structural features make it particularly suitable for designing molecules that can cross the blood-brain barrier.

The synthesis of CAS 1781654-95-2 typically involves bromination of pyridine derivatives followed by amino ketone formation. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the pharmaceutical industry's growing commitment to sustainable practices. Advanced purification techniques ensure high purity levels (>98%) required for research applications.

Analytical characterization of 1-(5-Bromopyridin-3-yl)-2-(methylamino)ethan-1-one employs techniques including HPLC, NMR spectroscopy, and mass spectrometry. The compound typically appears as a white to off-white crystalline powder with good stability under standard storage conditions. Its solubility profile shows moderate solubility in polar organic solvents but limited water solubility, important considerations for formulation development.

Market demand for brominated pyridine intermediates like CAS 1781654-95-2 has grown steadily, driven by increased pharmaceutical R&D investment. The global market for pharmaceutical intermediates is projected to expand at a CAGR of 6.2% through 2028, with heterocyclic compounds representing a significant segment. Supply chain considerations emphasize reliable sources of high-quality material with consistent batch-to-batch reproducibility.

Recent patent literature reveals growing interest in 1-(5-Bromopyridin-3-yl)-2-(methylamino)ethan-1-one for developing targeted cancer therapies and neurological disorder treatments. Several 2023-2024 patent applications describe its use in creating selective enzyme inhibitors, particularly for kinases involved in cell signaling pathways. This aligns with precision medicine approaches dominating current drug discovery trends.

Handling CAS 1781654-95-2 requires standard laboratory precautions for organic compounds. While not classified as hazardous under standard regulations, proper personal protective equipment including gloves and safety glasses is recommended. Storage should be in cool, dry conditions away from strong oxidizers to maintain stability over extended periods.

The compound's structure-activity relationship makes it particularly valuable for medicinal chemistry optimization. Researchers can modify either the bromopyridine core or the amino ketone sidechain to fine-tune biological activity. This flexibility explains its popularity in hit-to-lead optimization programs across multiple therapeutic areas.

Future research directions for 1-(5-Bromopyridin-3-yl)-2-(methylamino)ethan-1-one include exploring its potential in proteolysis targeting chimeras (PROTACs) and other targeted protein degradation strategies. These cutting-edge approaches represent one of the most exciting frontiers in drug discovery, with potential applications in oncology, inflammation, and metabolic disorders.

Quality control specifications for CAS 1781654-95-2 typically include tests for purity, residual solvents, and heavy metal content. Reputable suppliers provide comprehensive analytical certificates detailing these parameters, along with spectroscopic data for identity confirmation. These quality assurances are critical for research reproducibility and regulatory compliance.

From a regulatory perspective, 1-(5-Bromopyridin-3-yl)-2-(methylamino)ethan-1-one currently falls under general chemical regulations rather than specific controlled substance categories. However, researchers should always verify local regulations before shipping or transferring materials across jurisdictions, particularly for international collaborations.

The pricing of CAS 1781654-95-2 varies based on quantity, purity, and supplier, with research-scale quantities typically ranging from $200-$500 per gram. Bulk purchases for development programs may qualify for significant discounts. The compound's cost-effectiveness compared to more complex intermediates contributes to its popularity in early-stage drug discovery.

Environmental considerations for brominated pyridine derivatives include proper waste disposal methods to prevent ecosystem contamination. While 1-(5-Bromopyridin-3-yl)-2-(methylamino)ethan-1-one doesn't present significant environmental hazards at research scales, responsible disposal through licensed waste management providers is recommended as standard practice.

In conclusion, 1-(5-Bromopyridin-3-yl)-2-(methylamino)ethan-1-one (CAS 1781654-95-2) represents a versatile and valuable chemical building block with growing importance in pharmaceutical research. Its unique structural features, synthetic utility, and potential therapeutic applications ensure continued interest from the scientific community. As drug discovery approaches evolve, this compound will likely maintain its relevance in developing next-generation therapeutics.

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